Cas no 1219368-33-8 (N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide)

• Product Name: N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide
• CAS No: 1219368-33-8
• MF: C₂₀H₂₀ClN₃O₃S₂
• MW: 449.974101066589
• CID: 5969414
• PubChem ID: 44116414
• Update Time: 2025-06-09

N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide
• SR-01000921327
• N-benzyl-N-(4-chlorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
• 1219368-33-8
• N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• VU0637197-1
• SR-01000921327-1
• F5142-0288
• AKOS024500156

• Inchi： 1S/C20H20ClN3O3S2/c1-29(26,27)24-12-6-10-16(24)19(25)23(13-14-7-3-2-4-8-14)20-22-18-15(21)9-5-11-17(18)28-20/h2-5,7-9,11,16H,6,10,12-13H2,1H3
• InChI Key： ITUWIGPCKATFJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(CC1C=CC=CC=1)C(C1CCCN1S(C)(=O)=O)=O)S2

Computed Properties

• Exact Mass: 449.0634615g/mol
• Monoisotopic Mass: 449.0634615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide

Comprehensive Overview of N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide (CAS No. 1219368-33-8)

The compound N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide (CAS No. 1219368-33-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzothiazole core and a pyrrolidine carboxamide moiety, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide has surged due to their versatility in medicinal chemistry. The benzothiazole scaffold, in particular, is known for its bioactivity, making it a hotspot for investigations into anti-inflammatory and antimicrobial agents. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, topics frequently searched in scientific databases and AI-driven platforms.

The methanesulfonyl group in this compound introduces enhanced solubility and metabolic stability, critical factors in drug design. These properties are often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a key concern for modern pharmacologists. Additionally, the chloro-substituted benzothiazole moiety may contribute to selective binding interactions, a feature explored in targeted therapy research for conditions like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, CAS No. 1219368-33-8 represents a challenging yet rewarding target for organic synthesis enthusiasts. Its multi-component structure requires advanced techniques such as palladium-catalyzed cross-coupling or microwave-assisted synthesis, both trending topics in academic and industrial labs. The compound’s pyrrolidine ring also opens doors to stereochemical studies, appealing to researchers investigating chiral drug development.

Beyond pharmaceuticals, N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide may find utility in agrochemical formulations. The benzothiazole derivatives are known for their pesticidal and herbicidal activities, aligning with global searches for sustainable crop protection solutions. This dual applicability in human health and agriculture underscores the compound’s interdisciplinary relevance.

Analytical characterization of this molecule involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography—methods frequently queried by chemists optimizing quality control protocols. The CAS registry number 1219368-33-8 serves as a vital identifier in chemical databases, streamlining literature reviews and patent searches for professionals.

In conclusion, N-benzyl-N-(4-chloro-1,3-benzothiazol-2-yl)-1-methanesulfonylpyrrolidine-2-carboxamide exemplifies the intersection of innovation and practical application in modern chemistry. Its structural complexity and functional diversity make it a compelling subject for ongoing research, resonating with contemporary scientific inquiries and industrial needs.